Cas no 2198885-61-7 (N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine)

• Product Name: N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine
• CAS No: 2198885-61-7
• MF: C₁₆H₂₃N₇S
• MW: 345.465720415115
• CID: 5462100
• Update Time: 2025-07-31

N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-4-piperidinyl]-N4,N4-dimethyl-4,6-pyrimidinediamine
• N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine

• Inchi： 1S/C16H23N7S/c1-22(2)14-9-13(17-10-18-14)19-12-5-7-23(8-6-12)16-20-15(21-24-16)11-3-4-11/h9-12H,3-8H2,1-2H3,(H,17,18,19)
• InChI Key： DTCBBPFCSUHJIK-UHFFFAOYSA-N
• SMILES： C1=NC(NC2CCN(C3SN=C(C4CC4)N=3)CC2)=CC(N(C)C)=N1

Additional information on N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine

Comprehensive Overview of N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine (CAS No. 2198885-61-7)

The compound N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine (CAS No. 2198885-61-7) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropyl-thiadiazole and dimethylpyrimidine-diamine moieties, make it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and modulation of cellular signaling.

In recent years, the demand for novel small molecules like N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine has surged due to the growing focus on precision medicine. This compound's ability to interact with key enzymes and receptors aligns with the current trends in personalized therapeutics. Its piperidin-4-yl backbone and thiadiazole ring system are often discussed in forums and scientific literature, as they are known to enhance bioavailability and target selectivity.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of CAS No. 2198885-61-7?" Preliminary studies suggest that it may play a role in addressing conditions linked to aberrant kinase activity. Additionally, its N4,N4-dimethylpyrimidine-4,6-diamine component has been explored for its potential to modulate protein-protein interactions, a hot topic in modern drug design.

The synthesis and characterization of N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine require advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which are critical for its use in preclinical studies. The cyclopropyl group, in particular, is known to confer metabolic stability, making this molecule a valuable asset in pharmacokinetic research.

Another area of interest is the compound's potential role in combating drug resistance. With the rise of multidrug-resistant pathogens and cancer cells, molecules like CAS No. 2198885-61-7 are being investigated for their ability to bypass common resistance mechanisms. The 1,2,4-thiadiazol-5-yl moiety, for instance, has been linked to enhanced binding affinity in resistant strains, a feature that is highly sought after in antimicrobial and anticancer research.

From a commercial perspective, N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine is available in limited quantities for research purposes. Suppliers often highlight its high purity (>98%) and compatibility with standard assay conditions. Researchers frequently search for "where to buy CAS No. 2198885-61-7" or "synthetic routes for N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine," reflecting the compound's niche but growing demand.

In conclusion, N6-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl-N4,N4-dimethylpyrimidine-4,6-diamine represents a fascinating area of study in contemporary chemistry and pharmacology. Its structural complexity and potential therapeutic benefits make it a subject of ongoing research, with future studies likely to uncover new applications and mechanisms of action. As the scientific community continues to explore its properties, this compound may well become a cornerstone in the development of next-generation therapeutics.